4-(4-Methyl-1,3-thiazol-2-yl)morpholine

• IUPAC Name: 4-(4-methyl-1,3-thiazol-2-yl)morpholine
• InChI: InChI=1S/C8H12N2OS/c1-7-6-12-8(9-7)10-2-4-11-5-3-10/h6H,2-5H2,1H3
• InChI Key: CCIZNTBFSJFODL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N2CCOCC2
• Molecular Formula: C8H12N2OS
• DSSTOX Substance ID: DTXSID901322947
• Molecular Weight: 184.26 g/mol
• Solubility: 12.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 58350-40-6

Description

“4-(4-Methyl-1,3-thiazol-2-yl)morpholine” is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The compound also contains a morpholine group, which is a six-membered ring containing one oxygen and one nitrogen atom.

Synthesis Analysis

While specific synthesis methods for “4-(4-Methyl-1,3-thiazol-2-yl)morpholine” were not found, thiazole derivatives in general have been synthesized and evaluated for their biological activities. The bromo group on the thiazole ring makes it a potential reagent for organic synthesis.

Molecular Structure Analysis

The thiazole ring in “4-(4-Methyl-1,3-thiazol-2-yl)morpholine” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole derivatives have shown to possess various biological activities, suggesting that they undergo a range of chemical reactions. The bromo groups are often used as leaving groups in substitution reactions, allowing for the attachment of various functional groups to the molecule.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

While the specific mechanism of action for “4-(4-Methyl-1,3-thiazol-2-yl)morpholine” is not available, thiazoles are found in many biologically active compounds and have been observed to have several biological activities such as antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Safety and Hazards

While specific safety and hazard information for “4-(4-Methyl-1,3-thiazol-2-yl)morpholine” was not found, chemicals containing thiazole rings are considered hazardous by the OSHA Hazard Communication Standard. They can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Thus, future research could focus on the design and development of different thiazole derivatives, including “4-(4-Methyl-1,3-thiazol-2-yl)morpholine”, for various applications.